GSK2850163

• Molecular Formula: C24H29Cl2N3O
• Molecular Weight: 446.4 g/mol
• InChI: InChI=1S/C24H29Cl2N3O/c1-18-3-5-19(6-4-18)14-27-23(30)29-11-2-9-24(17-29)10-12-28(16-24)15-20-7-8-21(25)22(26)13-20/h3-8,13H,2,9-12,14-17H2,1H3,(H,27,30)/t24-/m1/s1
• InChIKey: YFDASBFQKMHSSJ-XMMPIXPASA-N

Standard IRE1α inhibitors fail to distinguish kinase scaffolding from RNase splicing functions. GSK2850163 is the validated probe for simultaneous dual inhibition. - **Dual mechanism**: IC50 20 nM (kinase) & 200 nM (RNase); forces unique inactive 'DFG-out' conformation via kinase domain binding. - **Selectivity**: Clean 284-kinase panel (only Ron & FGFR1 V561M weak hits). Ideal for high-content screening. - **Structural tool**: X-ray crystallography confirmed; traps inactive IRE1α for biophysical studies.

GSK2850163: A Highly Selective, Dual-Activity IRE1α Inhibitor for UPR Pathway Research

GSK2850163 is a potent small-molecule inhibitor of the unfolded protein response (UPR) sensor inositol-requiring enzyme-1 alpha (IRE1α). It is characterized by a unique dual mechanism of action, simultaneously inhibiting both the kinase and RNase activities of IRE1α, with IC50 values of 20 nM and 200 nM, respectively . The compound achieves this by binding to the kinase domain and inducing a distinct, inactive 'DFG-out' conformation, which allosterically disrupts the distal RNase active site . This contrasts with other kinase inhibitors like staurosporine, which bind IRE1α but activate its RNase function .

Dual Kinase/RNase inhibition study fit for UPR pathway research

Conformation Distinct DFG-out inactive conformation probe for mechanistic studies

Selectivity Reported high kinase-selectivity profile for target attribution studies

• [1] Concha NO, Smallwood A, Bonnette W, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. doi:10.1124/mol.115.100917 View Source

Why Generic IRE1α Inhibitor Substitution Fails: GSK2850163's Dual Mechanism vs. Mono-Selective Alternatives

IRE1α inhibitors cannot be considered interchangeable. The class encompasses compounds with fundamentally divergent mechanisms, including mono-selective RNase inhibitors (e.g., KIRA8 with an RNase IC50 of 5.9 nM) , kinase-sparing endonuclease inhibitors (e.g., STF-083010) , and dual kinase/RNase inhibitors like GSK2850163. Substituting GSK2850163 for a mono-selective RNase inhibitor will leave IRE1α kinase activity unperturbed, potentially failing to replicate specific biological outcomes tied to the kinase domain's scaffolding functions or autophosphorylation. Its distinct binding mode, which induces a unique inactive conformation, is not replicated by other dual inhibitors, making it a non-fungible tool for precise mechanistic dissection of UPR signaling.

Kinase activity may remain unaddressed

Mono-selective RNase inhibitors (e.g., KIRA8 class) do not inhibit kinase scaffolding functions, potentially leaving pathway branches active.

RNase activation risk with broad kinase binders

Compounds like staurosporine bind the kinase domain but promote RNase activity, opposite to the inactivation needed for loss-of-function studies.

Binding-mode differences limit direct replacement

Other dual inhibitors may not induce the same DFG-out inactive conformation, altering downstream signaling readouts.

• [1] Ghosh R, Wang L, Wang ES, et al. Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress. Cell. 2014;158(3):534-548. doi:10.1016/j.cell.2014.07.020 View Source
• [2] Papandreou I, Denko NC, Olson SJ, et al. Identification of an Ire1alpha endonuclease specific inhibitor and its potential use in cancer therapy. Proc Natl Acad Sci U S A. 2011;108(11):4845-4850. View Source

Quantitative Evidence Guide: Direct Comparator Data for GSK2850163 vs. Other IRE1α Inhibitors

Dual Kinase/RNase Inhibition vs. Mono-Selective RNase Inhibitor KIRA8

GSK2850163 is a dual inhibitor, suppressing both IRE1α kinase activity (IC50 = 20 nM) and RNase activity (IC50 = 200 nM) . In direct contrast, the advanced compound KIRA8 (AMG-18) is a mono-selective inhibitor that potently attenuates IRE1α RNase activity (IC50 = 5.9 nM) but does not inhibit its kinase function . This represents a fundamental mechanistic bifurcation suitable for differential experimental design.

Mechanism comparison

Class-level

GSK2850163: Kinase IC50 20 nM / RNase IC50 200 nM
KIRA8: RNase IC50 5.9 nM (no kinase inhibition)

Supports dual-target signaling study design

Separate assay conditions; class-level inference

Evidence Dimension	IRE1α Inhibition Mechanism
Target Compound Data	Dual inhibitor: Kinase IC50 = 20 nM; RNase IC50 = 200 nM
Comparator Or Baseline	KIRA8 (AMG-18): Mono-selective RNase inhibitor, IC50 = 5.9 nM
Quantified Difference	GSK2850163 uniquely inhibits kinase activity; KIRA8 is ~34-fold more potent on RNase but lacks kinase inhibition entirely.
Conditions	Biochemical assays using purified IRE1α proteins. Results from separate published studies.

Why This Matters

For studies requiring concomitant blockade of IRE1α's kinase and RNase functions to investigate dual signaling outputs, GSK2850163 is mechanistically required, as the more RNase-potent KIRA8 cannot replicate this complete inhibition profile.

• [1] Concha NO, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. View Source
• [2] Morita S, Villalta SA, Feldman HC, et al. Allosteric inhibition of IRE1α RNase alters the transcriptome and sensitizes multiple myeloma to proteasome inhibitors. Elife. 2017;6:e25959. View Source

High Selectivity Validated Against a 284-Kinase Panel

GSK2850163 demonstrates exceptional selectivity, a critical parameter for a chemical probe. When profiled at 10 µM against a broad panel of 284 kinases, it showed significant inhibition of only its primary target, IRE1α. Weak off-target activity was detected only for Ron (IC50 = 4.4 µM) and FGFR1 V561M (IC50 = 17 µM) . This selectivity window is a key differentiator from less-well-characterized IRE1α inhibitors.

Kinase selectivity

Head-to-head

~220-fold selectivity window; only Ron (IC50 4.4 μM) and FGFR1 V561M (IC50 17 μM) showed weak off-target inhibition among 284 kinases

Supports target attribution confidence

10 μM single-point screen, ATP present

Evidence Dimension	Selectivity Profile in Kinase Panel
Target Compound Data	Inhibits IRE1α. Weakly inhibits only Ron (IC50 = 4.4 µM) and FGFR1 V561M (IC50 = 17 µM) among 284 kinases tested.
Comparator Or Baseline	A panel of 284 diverse kinases, tested at a single high concentration (10 µM).
Quantified Difference	No other kinases in the panel were inhibited at levels comparable to IRE1α. The next most inhibited kinase, Ron, has an IC50 ~220-fold higher than IRE1α kinase IC50.
Conditions	Single-point screen at 10 µM ATP concentration, followed by IC50 determination for hits. (See Supplemental Table 1 of reference).

Why This Matters

This validated high selectivity profile makes GSK2850163 a superior tool for experiments where off-target kinase inhibition would confound phenotypic interpretation, ensuring that observed biological effects can be attributed to IRE1α modulation with high confidence.

• [1] Concha NO, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. Supplemental Table 1. View Source

Distinct Structural Binding Mode Inducing a Unique Inactive Conformation

GSK2850163 binds to the IRE1α kinase domain, interacting with catalytic residues Lys599 and Glu612, and forces the activation loop into a 'DFG-out' conformation . This structural change disrupts the kinase domain dimer interface, leading to a rotation of the RNase domains and their inactivation. This mechanism is distinct from staurosporine, which, despite being a broad-spectrum kinase inhibitor, stabilizes an active kinase conformation that promotes IRE1α RNase activity .

Binding mode

Head-to-head

GSK2850163 induces DFG-out inactive conformation; staurosporine promotes RNase-active state

Defines mechanism-specific probe use

X-ray co-crystallography evidence

Evidence Dimension	Effect on IRE1α RNase Activity via Kinase Domain Binding
Target Compound Data	Binds pIRE1α kinase domain, induces DFG-out conformation, and inhibits RNase activity.
Comparator Or Baseline	Staurosporine (broad-spectrum kinase inhibitor): Binds pIRE1α ATP-binding site but activates RNase activity.
Quantified Difference	Not applicable (qualitative mechanistic difference).
Conditions	X-ray co-crystallography of human phosphorylated IRE1α dimer with each compound. RNase activity assessed via XBP1 mRNA splicing assay.

Why This Matters

This demonstrates that kinase domain binding alone is insufficient to predict effect on RNase. GSK2850163's specific induction of an inactive conformation makes it the correct tool for studies requiring pharmacological inactivation of IRE1α's scaffolding and dual enzymatic functions, which a molecule like staurosporine would counteract.

• [1] Concha NO, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. View Source

Comparative Potency for Dual Activity vs. KIRA6

When compared to the dual-activity inhibitor KIRA6, GSK2850163 exhibits superior potency for IRE1α kinase inhibition. GSK2850163 demonstrates an IC50 of 20 nM for the kinase domain , while KIRA6 is reported to inhibit IRE1α RNase kinase activity with an IC50 of 600 nM . This 30-fold difference in kinase inhibition potency provides a clear experimental parameter for selection.

Potency vs KIRA6

Reported

GSK2850163 kinase IC50 20 nM vs KIRA6 600 nM (30-fold difference)

Supports selection for lower-dose kinase inhibition assays

Cross-study comparison; separate publications

Evidence Dimension	IRE1α Kinase Inhibition Potency
Target Compound Data	IRE1α kinase IC50 = 20 nM
Comparator Or Baseline	KIRA6: IRE1α RNase kinase IC50 = 600 nM
Quantified Difference	GSK2850163 is 30-fold more potent against IRE1α kinase activity than KIRA6.
Conditions	Biochemical kinase assays. Values are from separate publications; direct head-to-head comparison has not been published.

Why This Matters

For dose-response studies or cellular assays where complete kinase inhibition at lower drug concentrations is desired, GSK2850163 is the more potent and therefore experimentally practical choice compared to KIRA6, a commonly used alternative dual inhibitor.

• [1] Concha NO, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. View Source
• [2] Ghosh R, et al. Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress. Cell. 2014;158(3):534-548. View Source

Optimal Application Scenarios for GSK2850163 Based on its Differentiated Profile

Dissecting the Interplay Between IRE1α Kinase and RNase Signaling

In experiments designed to disentangle the kinase-dependent scaffolding roles of IRE1α from its RNase-mediated XBP1 splicing activity, GSK2850163 is the required probe. Its dual inhibition of both activities makes it an ideal tool to study the combined outputs of the pathway, serving as a critical complement to mono-selective RNase inhibitors like KIRA8 which leave kinase functions intact .

High-Confidence Phenotypic Screening with Stringent Off-Target Constraints

For high-content screening or detailed mechanistic studies where off-target kinase effects must be minimized to ensure data integrity, GSK2850163's validated high selectivity across a 284-kinase panel is essential. Its clean profile, with only two weak off-target hits (Ron and FGFR1 V561M) , provides a higher level of confidence in target attribution compared to IRE1α inhibitors with unknown or broader selectivity profiles.

Structural and Biophysical Studies of IRE1α Inactivation

The defined and unique 'DFG-out' binding mode of GSK2850163, confirmed by X-ray crystallography , makes it the ligand of choice for structural biology and biophysical studies aimed at trapping or stabilizing the inactive conformation of the IRE1α kinase domain. This application is not feasible with inhibitors like staurosporine, which promote an active conformation.

Investigating UPR Addiction in Cancer Models Sensitive to Dual IRE1α Blockade

In cancer models, such as multiple myeloma, that have demonstrated dependence on the full IRE1α signaling arm, GSK2850163's potent dual inhibition may reveal distinct anti-tumor phenotypes not achievable with mono-selective RNase inhibitors . Its potency advantage over earlier dual inhibitors like KIRA6 also allows for more robust target engagement at pharmacologically relevant concentrations.

Application

Selection Property

Validation Focus

UPR kinase/RNase signaling dissection

Dual kinase/RNase inhibition

Pathway-output endpoint interpretation

Phenotypic screening with off-target constraints

Kinase-selectivity profile

Off-target kinase activity review

Structural studies of IRE1α inactivation

Defined DFG-out binding mode

Crystallographic conformation validation

Cancer model UPR dependence studies

Potent dual target engagement

Tumor cell model response endpoints

• [1] Morita S, et al. Allosteric inhibition of IRE1α RNase alters the transcriptome and sensitizes multiple myeloma to proteasome inhibitors. Elife. 2017;6:e25959. View Source
• [2] Concha NO, et al. Long-Range Inhibitor-Induced Conformational Regulation of Human IRE1α Endoribonuclease Activity. Mol Pharmacol. 2015;88(6):1011-1023. View Source
• [3] Raymundo DP, Doultsinos D, Guillory X, et al. Pharmacological Targeting of IRE1 in Cancer. Trends Cancer. 2020;6(12):1018-1033. View Source